Cas no 1782781-94-5 (6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1782781-94-5
• MF: C₉H₉BrClN₃
• MW: 274.544859647751
• CID: 5103083
• Update Time: 2026-03-03

6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• CID 83826115
• Pyrrolo[2,1-f][1,2,4]triazine, 6-bromo-4-chloro-2,5,7-trimethyl-
• 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C9H9BrClN3/c1-4-7(10)5(2)14-8(4)9(11)12-6(3)13-14/h1-3H3
• InChI Key： CLNNRAIZYYHKBU-UHFFFAOYSA-N
• SMILES： N12C(C)=C(Br)C(C)=C1C(Cl)=NC(C)=N2

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: -2.33±0.30(Predicted)

Additional information on 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine

Comprehensive Overview of 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1782781-94-5)

The compound 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1782781-94-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolo-triazine derivative features a bromine and chlorine substitution pattern, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and kinase-targeted therapies, areas that dominate current biomedical trends.

In recent years, the demand for highly functionalized heterocycles like 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine has surged, driven by advancements in cancer research and precision medicine. Its CAS No. 1782781-94-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s triazine core is known for its ability to interact with biological targets, making it a candidate for next-generation therapeutics.

From a synthetic chemistry perspective, the bromo and chloro substituents in this molecule offer versatile sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. This adaptability aligns with the growing focus on green chemistry and atom-economical synthesis, topics frequently queried in AI-driven literature searches. Laboratories optimizing scalable synthetic routes for such compounds often prioritize cost-efficiency and low environmental impact.

The pyrrolo[2,1-f][1,2,4]triazine scaffold is also explored in material science, particularly for designing organic semiconductors and light-emitting diodes (OLEDs). This interdisciplinary appeal underscores why searches for CAS No. 1782781-94-5 span both life sciences and engineering domains. Notably, its methyl groups contribute to improved solubility, a critical factor in formulation development—a hot topic in drug delivery forums.

Quality control of 6-bromo-4-chloro-2,5,7-trimethylpyrrolo[2,1-f][1,2,4]triazine involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). These protocols address the rising consumer demand for high-purity intermediates, a trend amplified by blockbuster drug development. Additionally, its stability under physiological conditions is a key focus in preclinical studies, another frequently searched term.

In conclusion, CAS No. 1782781-94-5 represents a multifaceted compound with applications spanning medicinal chemistry, materials engineering, and catalysis. Its long-tail keyword variants, such as "pyrrolotriazine synthesis" or "bromo-chloro triazine applications," reflect diverse user intents, from academic research to industrial scale-up. As innovation accelerates, this molecule’s role in addressing global health and sustainability challenges will likely expand further.